N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide

• IUPAC Name: 1-(2,3-dichlorophenyl)-3-[(3,5-dihydroxybenzoyl)amino]urea
• InChI: InChI=1S/C14H11Cl2N3O4/c15-10-2-1-3-11(12(10)16)17-14(23)19-18-13(22)7-4-8(20)6-9(21)5-7/h1-6,20-21H,(H,18,22)(H2,17,19,23)
• InChI Key: RQYUOHUBNRTWRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)NNC(=O)C2=CC(=CC(=C2)O)O
• Molecular Formula: C14H11Cl2N3O4
• Molecular Weight: 356.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide, also known as DHBH, is a chemical compound that has been extensively studied for its potential applications in scientific research. DHBH is a hydrazide derivative of 3,5-dihydroxybenzoic acid, which is found in many natural sources such as fruits, vegetables, and tea.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has also been shown to inhibit the activity of acetylcholinesterase (AChE), which is involved in the pathogenesis of Alzheimer's disease. Furthermore, N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been shown to modulate the expression of various genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been shown to have various biochemical and physiological effects in vitro and in vivo. N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation products, which are involved in oxidative stress. N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Furthermore, N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has several advantages for lab experiments, such as its low toxicity and high solubility in water and organic solvents. N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide is also stable under various experimental conditions and can be easily synthesized in large quantities. However, N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has some limitations, such as its low bioavailability and poor pharmacokinetic properties. Therefore, further studies are needed to optimize the formulation and delivery of N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide for in vivo experiments.

Future Directions

There are several future directions for the study of N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide. One direction is to investigate the potential of N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide as a therapeutic agent for cancer and neurodegenerative diseases. Another direction is to explore the structure-activity relationship of N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide and its derivatives to identify more potent and selective compounds. Furthermore, the mechanism of action of N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide needs to be further elucidated to understand its molecular targets and signaling pathways. Finally, the pharmacokinetic properties of N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide need to be improved to enhance its bioavailability and efficacy in vivo.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has been studied for its potential applications in various scientific research fields such as cancer research, neurodegenerative disease research, and antimicrobial research. N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, N-(2,3-dichlorophenyl)-2-(3,5-dihydroxybenzoyl)hydrazinecarboxamide has demonstrated antimicrobial activity against various bacterial and fungal strains.